Cas no 2228426-65-9 ((1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanol)

• Product Name: (1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanol
• CAS No: 2228426-65-9
• MF: C₁₁H₁₁F₃OS
• MW: 248.264652490616
• CID: 6478883
• PubChem ID: 165629383
• Update Time: 2025-06-11

(1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanol
• (1-{3-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanol
• 2228426-65-9
• EN300-1961996

• Inchi： 1S/C11H11F3OS/c12-11(13,14)16-9-3-1-2-8(6-9)10(7-15)4-5-10/h1-3,6,15H,4-5,7H2
• InChI Key： COXTYLJBGVRAGW-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(=C1)C1(CO)CC1

Computed Properties

• Exact Mass: 248.04827063g/mol
• Monoisotopic Mass: 248.04827063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.5Ų

Additional information on (1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanol

Research Briefing on (1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanol (CAS: 2228426-65-9) in Chemical Biology and Pharmaceutical Applications

The compound (1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanol (CAS: 2228426-65-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the compound's role as a versatile intermediate in the synthesis of bioactive molecules. The trifluoromethylthio (-SCF3) group, in particular, is known for its lipophilicity and metabolic stability, making it a valuable moiety in medicinal chemistry. Researchers have successfully incorporated this compound into the development of novel enzyme inhibitors and receptor modulators, leveraging its ability to enhance binding affinity and pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanol derivatives as potent inhibitors of cytochrome P450 enzymes, which are critical targets in the treatment of metabolic disorders and cancer. The study employed molecular docking and in vitro assays to validate the inhibitory activity, revealing a promising IC50 value in the nanomolar range.

In addition to its pharmacological potential, the compound has also been explored for its utility in chemical biology. A recent preprint on bioRxiv detailed its use as a fluorescent probe for tracking cellular uptake and localization, owing to its favorable photophysical properties. This application opens new avenues for studying drug delivery mechanisms and intracellular trafficking.

Despite these advancements, challenges remain in optimizing the compound's synthetic route and scalability. Current methodologies often involve multi-step reactions with moderate yields, prompting ongoing research into more efficient catalytic systems. Collaborative efforts between academia and industry are expected to address these limitations in the near future.

In conclusion, (1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanol (CAS: 2228426-65-9) represents a promising scaffold in drug discovery and chemical biology. Its unique structural attributes and demonstrated bioactivity warrant further investigation, particularly in the context of targeted therapies and diagnostic tools. Future research should focus on refining synthetic protocols and expanding its therapeutic applications.